Cas no 648899-05-2 (1-Naphthalenesulfonamide, 5-amino-N-(3-nitrophenyl)-)

• Product name: 1-Naphthalenesulfonamide, 5-amino-N-(3-nitrophenyl)-
• CAS No: 648899-05-2
• MF: C₁₆H₁₃N₃O₄S
• MW: 343.35712
• CID: 413103
• PubChem ID: 71378125

1-Naphthalenesulfonamide, 5-amino-N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenesulfonamide, 5-amino-N-(3-nitrophenyl)-
• 5-amino-N-(3-nitrophenyl)naphthalene-1-sulfonamide
• 648899-05-2
• DTXSID80800747

• Inchi： InChI=1S/C16H13N3O4S/c17-15-8-2-7-14-13(15)6-3-9-16(14)24(22,23)18-11-4-1-5-12(10-11)19(20)21/h1-10,18H,17H2
• InChI Key： AKEWHHNXYHQIJY-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)[N+](=O)[O-])NS(=O)(=O)C2=CC=CC3=C2C=CC=C3N

Computed Properties

• Exact Mass: 343.06279
• Monoisotopic Mass: 343.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 115.33